Cas no 1057322-94-7 (2-chloro-5-(1H-pyrazol-1-yl)benzaldehyde)

• Product Name: 2-chloro-5-(1H-pyrazol-1-yl)benzaldehyde
• CAS No: 1057322-94-7
• MF: C₁₀H₇ClN₂O
• MW: 206.62838101387
• MDL: MFCD18761959
• CID: 2129352
• PubChem ID: 57942214
• Update Time: 2025-07-23

2-chloro-5-(1H-pyrazol-1-yl)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-chloro-5-(1H-pyrazol-1-yl)benzaldehyde
• 2-chloro-5-pyrazol-1-ylbenzaldehyde
• SCHEMBL308368
• YYPRSDVFBKZPIG-UHFFFAOYSA-N
• DB-355720
• 1057322-94-7
• 2-chloro-5-pyrazol-1-yl-benzaldehyde

• MDL： MFCD18761959
• Inchi： 1S/C10H7ClN2O/c11-10-3-2-9(6-8(10)7-14)13-5-1-4-12-13/h1-7H
• InChI Key： YYPRSDVFBKZPIG-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C=O)N1C=CC=N1

Computed Properties

• Exact Mass: 206.0246905Da
• Monoisotopic Mass: 206.0246905Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 34.9Ų

Additional information on 2-chloro-5-(1H-pyrazol-1-yl)benzaldehyde

Introduction to 2-chloro-5-(1H-pyrazol-1-yl)benzaldehyde (CAS No. 1057322-94-7)

2-chloro-5-(1H-pyrazol-1-yl)benzaldehyde, identified by the Chemical Abstracts Service Number (CAS No.) 1057322-94-7, is a significant organic compound that has garnered considerable attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of benzaldehyde derivatives, characterized by the presence of a benzene ring substituted with a formyl group and a chloro group, further functionalized with a pyrazole moiety. The unique structural features of this molecule make it a valuable scaffold for the development of novel bioactive agents.

The benzaldehyde core in 2-chloro-5-(1H-pyrazol-1-yl)benzaldehyde is well-known for its role as an intermediate in organic synthesis, particularly in the formation of Schiff bases and other heterocyclic compounds. The chloro substituent at the 2-position enhances the electrophilicity of the benzene ring, facilitating further functionalization through nucleophilic aromatic substitution or cross-coupling reactions. The pyrazole ring, attached at the 5-position, introduces additional biological activity potential, as pyrazole derivatives are widely recognized for their pharmacological properties.

Recent advancements in medicinal chemistry have highlighted the importance of 2-chloro-5-(1H-pyrazol-1-yl)benzaldehyde as a versatile building block for drug discovery. Its structural motif has been explored in the design of compounds targeting various therapeutic areas, including oncology, inflammation, and infectious diseases. The pyrazole moiety, in particular, is known for its ability to modulate enzyme activity and interact with biological targets, making it a preferred scaffold for medicinal chemists.

In oncology research, 2-chloro-5-(1H-pyrazol-1-yl)benzaldehyde has been investigated for its potential to inhibit kinases and other enzymes involved in cancer cell proliferation. Studies have demonstrated that derivatives of this compound can disrupt signaling pathways critical for tumor growth and survival. For instance, modifications to the pyrazole ring have been shown to enhance binding affinity to specific protein targets, leading to increased efficacy in preclinical models.

Furthermore, the compound has shown promise in anti-inflammatory applications. The benzaldehyde derivative interacts with inflammatory pathways by modulating the activity of key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). This interaction has been linked to reduced inflammation and pain relief, making 2-chloro-5-(1H-pyrazol-1-yl)benzaldehyde a candidate for developing novel anti-inflammatory agents.

The pharmacological potential of 2-chloro-5-(1H-pyrazol-1-yl)benzaldehyde has also been explored in the context of infectious diseases. Researchers have utilized this compound as a starting point for synthesizing derivatives with antimicrobial properties. The combination of the benzaldehyde and pyrazole functionalities provides a framework that can be tailored to target bacterial and viral pathogens effectively.

Synthetic methodologies for preparing 2-chloro-5-(1H-pyrazol-1-yl)benzaldehyde have been refined over recent years, enabling access to a diverse library of derivatives for further study. Common synthetic routes involve condensation reactions between chlorobenzaldehydes and hydrazine derivatives followed by cyclization to form the pyrazole ring. These methods are scalable and compatible with various functional group transformations, allowing for rapid exploration of structural diversity.

The compound's solubility and stability under various conditions have also been studied extensively. Its ability to dissolve in common organic solvents makes it suitable for formulation into pharmaceutical preparations. Additionally, its stability under storage conditions ensures that it remains viable for long-term research applications.

Computational studies have played a crucial role in understanding the molecular interactions of 2-chloro-5-(1H-pyrazol-1-yl)benzaldehyde with biological targets. Molecular docking simulations have been used to predict binding affinities and identify key residues involved in drug-receptor interactions. These insights have guided experimental efforts toward optimizing lead compounds derived from this scaffold.

In conclusion, 2-chloro-5-(1H-pyrazol-1-yl)benzaldehyde (CAS No. 1057322-94-7) represents a promising candidate for further development in pharmaceutical applications. Its unique structural features and demonstrated biological activity make it a valuable asset in drug discovery efforts targeting cancer, inflammation, and infectious diseases. Continued research into synthetic modifications and pharmacological evaluations will likely uncover additional therapeutic opportunities for this compound.